5-[2-(Difluoromethoxy)phenyl]-1,2,4-triazin-3-amine

• IUPAC Name: 5-[2-(difluoromethoxy)phenyl]-1,2,4-triazin-3-amine
• InChI: InChI=1S/C10H8F2N4O/c11-9(12)17-8-4-2-1-3-6(8)7-5-14-16-10(13)15-7/h1-5,9H,(H2,13,15,16)
• InChI Key: JOSVPPHTKREXOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN=NC(=N2)N)OC(F)F
• Molecular Formula: C10H8F2N4O
• Molecular Weight: 238.19 g/mol

Description

“5-[2-(Difluoromethoxy)phenyl]-1,2,4-triazin-3-amine” is a chemical compound with the molecular formula C10H8F2N4O. It is a specialized compound and its specific applications or uses are not widely documented in the public domain.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Approaches : Werner et al. (2010) developed synthetic strategies for disubstituted imidazo[1,2,4]triazines, which could be related to the synthesis of compounds like 5-[2-(Difluoromethoxy)phenyl]-1,2,4-triazin-3-amine. This work highlights the flexibility in diversification at the synthesis stage (Werner et al., 2010).
• Molecular Structure Analysis : Dolzhenko et al. (2008) studied the structure of similar triazine derivatives. Their work on the planarity of the triazine ring and its electron delocalization is pertinent to understanding the chemical properties of 5-[2-(Difluoromethoxy)phenyl]-1,2,4-triazin-3-amine (Dolzhenko et al., 2008).

Biological and Pharmacological Applications

• Antibacterial Properties : Bektaş et al. (2007) synthesized 1,2,4-triazole derivatives showing that such compounds possess antimicrobial activities. This suggests potential biological applications for similar triazine derivatives (Bektaş et al., 2007).
• Anticancer Potential : Dolzhenko et al. (2015) designed fluorinated 1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amines as potential anticancer agents. This indicates a possible application of 5-[2-(Difluoromethoxy)phenyl]-1,2,4-triazin-3-amine in cancer research (Dolzhenko et al., 2015).

Material Science and Engineering

• Two-Photon Absorbing Liquids : Kannan et al. (2004) developed triazine-based octupolar molecules with significant two-photon absorption. This suggests potential use in optical materials or photonics for similar triazine compounds (Kannan et al., 2004).

Safety and Hazards

The safety data sheet for a related compound, “4-(Difluoromethoxy)phenyl isocyanate”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, allergic skin reaction, allergy or asthma symptoms or breathing difficulties if inhaled, respiratory irritation, and is toxic if swallowed, in contact with skin or if inhaled.